4-benzyl-3-ethyl-1-[(pyridin-3-yloxy)acetyl]-1,4-diazepan-5-one

• IUPAC Name: 4-benzyl-3-ethyl-1-(2-pyridin-3-yloxyacetyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C21H25N3O3/c1-2-18-15-23(21(26)16-27-19-9-6-11-22-13-19)12-10-20(25)24(18)14-17-7-4-3-5-8-17/h3-9,11,13,18H,2,10,12,14-16H2,1H3
• InChI Key: GBJZTSFEORDLGI-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)COC3=CN=CC=C3
• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol

Description

4-benzyl-3-ethyl-1-[(pyridin-3-yloxy)acetyl]-1,4-diazepan-5-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BzEtPD and is a derivative of diazepine.

Mechanism of Action

The exact mechanism of action of BzEtPD is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors in the brain. This results in an increase in inhibitory neurotransmission, leading to its anxiolytic and hypnotic effects.
Biochemical and Physiological Effects
BzEtPD has been shown to have anxiolytic, hypnotic, and anticonvulsant effects in animal models. It has also been shown to have a low toxicity profile and a favorable pharmacokinetic profile.

Advantages and Limitations for Lab Experiments

One of the advantages of BzEtPD is its low toxicity profile, which makes it a suitable candidate for further preclinical studies. However, its limited solubility in water can make it challenging to use in some lab experiments.

Future Directions

There are several future directions for the study of BzEtPD. One potential area of research is its use as an anticonvulsant agent. Another area of research is its potential use in the treatment of anxiety disorders. Further studies are also needed to better understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of BzEtPD involves the reaction of 3-ethyl-4-(2-hydroxyethyl)-1H-pyrrole-2-carbaldehyde with 4-benzyl-1,4-diazepane-5-one in the presence of pyridine and acetic anhydride. The reaction proceeds through the formation of an acetal intermediate, which is then oxidized to form the final product.

Scientific Research Applications

BzEtPD has shown potential applications in various scientific fields, including medicinal chemistry, drug discovery, and neuroscience. It has been studied for its potential use as an anticonvulsant, anxiolytic, and hypnotic agent.